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Compound of Interest

2-Bromo-5-(2-
Compound Name: _
ethylhexyl)thiophene

cat. No.: B3030592

An In-depth Technical Guide to 2-Bromo-5-(2-
ethylhexyl)thiophene

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 2-Bromo-5-(2-ethylhexyl)thiophene, a key building block in the
fields of materials science and organic electronics. This document is intended for researchers,
scientists, and professionals in drug development and related industries.

Chemical Structure and Properties

2-Bromo-5-(2-ethylhexyl)thiophene is a substituted thiophene molecule. The thiophene ring
provides electronic properties suitable for various applications, while the bromine atom offers a
reactive site for further chemical modifications. The 2-ethylhexyl group enhances solubility in
organic solvents, which is advantageous for solution-based processing of materials.

Chemical Structure:

Caption: 2D representation of 2-Bromo-5-(2-ethylhexyl)thiophene.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromo-5-(2-
ethylhexyl)thiophene is presented in the table below.[1][2][3][4]
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Property Value

CAS Number 925899-21-4

Molecular Formula C12H19BrS

Molecular Weight 275.25 g/mol

Appearance Colorless to light orange to yellow clear liquid
Density 1.21 g/mL

Refractive Index (n20D) 1.52

Purity >97% to 298% (GC)

. 2 - 8 °C, in a dark place under an inert
Storage Conditions
atmosphere

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the direct synthesis of 2-Bromo-5-(2-
ethylhexyl)thiophene is not readily available in the cited literature, a plausible synthetic route
can be inferred from general thiophene chemistry and protocols for similar compounds. A
common method for the synthesis of 2-bromo-5-alkylthiophenes involves the bromination of the
corresponding 2-alkylthiophene.

Proposed Synthetic Workflow

The synthesis would likely proceed in two main steps: first, the alkylation of thiophene to
produce 2-(2-ethylhexyl)thiophene, followed by selective bromination at the 5-position.
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Proposed Synthesis of 2-Bromo-5-(2-ethylhexyl)thiophene

Thiophene
Friedel-Crafts Alkylation

(e.g., with 2-ethylhexyl bromide and a Lewis acid catalyst)

y

G—(Z—Ethylhexyl)thiophena
Bromination

(e.g., with N-Bromosuccinimide (NBS) in a suitable solvent like THF or DMF)

y

G—Bromo-S—(Z—ethylhexyl)thiopheng

Role in Polymer Synthesis

. Co-monomer
(Z—Bromo—S—(Z-ethyIhexyl)th|ophen9 Ge.g., another aromatic unitD

Polymerization
(e.g., Suzuki or Stille coupling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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